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Compound of Interest

Compound Name: AZD8329

Cat. No.: B1684384 Get Quote

Technical Support Center: AZD8329
Welcome to the technical support center for AZD8329. This resource is designed to assist

researchers, scientists, and drug development professionals in utilizing AZD8329 effectively in

their experiments. Here you will find troubleshooting guides and frequently asked questions

(FAQs) to address common issues that may arise.

Frequently Asked Questions (FAQs)
Q1: What is AZD8329 and what is its mechanism of action?

AZD8329 is a potent and selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase

type 1 (11β-HSD1).[1] 11β-HSD1 is responsible for the intracellular conversion of inactive

cortisone to active cortisol, thereby amplifying glucocorticoid action within tissues. By inhibiting

this enzyme, AZD8329 reduces local cortisol levels, which is a therapeutic strategy for

metabolic conditions like type 2 diabetes and obesity.

Q2: What are the known IC50 values for AZD8329?

The half-maximal inhibitory concentration (IC50) of AZD8329 varies across different species

and assay systems. A summary of reported IC50 values is provided in the table below.
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Target System IC50 Value (nM)

Human recombinant 11β-HSD1 9

Human adipocytes 2

Rat recombinant 11β-HSD1 89

Dog recombinant 11β-HSD1 15

Data sourced from AstraZeneca's Open Innovation page.[1]

Q3: What are the potential degradation pathways for AZD8329?

While specific degradation products of AZD8329 are not extensively documented in publicly

available literature, its chemical structure as a carboxylic acid suggests potential for certain

degradation pathways.[2][3] Carboxylic acid-containing drugs can be susceptible to

esterification in the presence of alcohols, particularly under acidic conditions.[4][5] Additionally,

oxidation of the adamantyl group or other parts of the molecule could occur. It is also important

to consider that AZD8329 was specifically designed to have reduced liability for acyl

glucuronidation, a common metabolic pathway for carboxylic acids.[6]

A hypothetical degradation pathway for AZD8329 is illustrated in the diagram below.
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AZD8329
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(e.g., with alcohol solvent)

Oxidized DegradantOxidation

Acyl Glucuronide
(Metabolic Product)
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(in vivo)
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Inconsistent/Low Activity
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Suspected Degradation

Prepare Samples:
- Freshly prepared AZD8329

- Suspected degraded sample
- Control (blank)

Analyze by HPLC-MS

Compare Chromatograms:
- Retention time of parent peak

- Presence of new peaks
- Mass of parent and new peaks

Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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